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Analytical Principle: The method relies on the inhibitory effect of Carbaryl on the oxidation reaction of

Rhodamine-B by bromate in an acidic medium, enhanced by the Cetyl Trimethyl Ammonium Bromide

(CTAB) surfactant. Carbaryl slows the decolorization of Rhodamine-B, and the decrease in absorbance at

555 nm is proportional to its concentration [1].

Reagents and Equipment

Apparatus: UV-Visible Spectrophotometer with 1 cm matched cells, digital pH meter, thermostat
water bath, and volumetric flasks [1].

Chemicals:
Carbaryl standard (1000 μg mL⁻¹ stock solution in ethanol) [1].

Rhodamine-B solution (5.0 × 10⁻⁵ mol L⁻¹) [1].
Potassium bromate solution (6.0 × 10⁻³ mol L⁻¹) [1].

CTAB solution (1.0 × 10⁻² mol L⁻¹) [1].
Hydrochloric acid (2.0 mol L⁻¹) [1].

All chemicals should be of analytical grade. Use double-distilled water [1].

Detailed Experimental Protocol

Calibration Curve:
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Prepare working standards (0.04 - 0.4 μg mL⁻¹) by diluting the Carbaryl stock solution [1].

Pipette an aliquot of the standard into a 10 mL volumetric flask [1].
Add reagents in the following order:

1.0 mL of Rhodamine-B solution (5.0 × 10⁻⁵ mol L⁻¹) [1].
1.0 mL of CTAB solution (1.0 × 10⁻² mol L⁻¹) [1].

0.6 mL of HCl solution (2.0 mol L⁻¹) [1].
Dilute the mixture to about 9 mL with distilled water [1].

Add 1.0 mL of Potassium bromate solution (6.0 × 10⁻³ mol L⁻¹) to initiate the reaction, then
make up to the mark with water [1].

Mix thoroughly and immediately transfer a portion to a spectrophotometer cell.
Record the decrease in absorbance (ΔA) at 555 nm for 5 minutes at 30-second intervals

against a reagent blank [1].
Plot a graph of ΔA versus Carbaryl concentration to obtain the calibration curve [1].

Sample Preparation:

Water Samples: Collect water from potential sources of contamination. Adjust the sample pH to
3-4 with 2 mol L⁻¹ HCl before analysis according to the standard procedure [1].

Grain Samples: Collect 10 g of rice or wheat from fields sprayed with Carbaryl. The sample
must be homogenized and extracted using an appropriate solid-liquid extraction procedure

before analysis. The final extract is then analyzed following the standard protocol [1].

Quantitative Analysis:

Process the prepared water or grain sample extracts as per the calibration procedure [1].

Measure the ΔA for each sample and determine the Carbaryl concentration from the calibration
curve [1].

Summary of Analytical Performance

The table below summarizes the validated performance characteristics of this method [1].

Parameter Performance Characteristics

Linear Range 0.04 - 0.4 μg mL⁻¹

Molar Absorptivity 3.42 × 10⁵ L mol⁻¹ cm⁻¹

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s522664?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S1386142514018022
https://www.sciencedirect.com/science/article/abs/pii/S1386142514018022
https://www.sciencedirect.com/science/article/abs/pii/S1386142514018022
https://www.sciencedirect.com/science/article/abs/pii/S1386142514018022
https://www.sciencedirect.com/science/article/abs/pii/S1386142514018022
https://www.sciencedirect.com/science/article/abs/pii/S1386142514018022
https://www.sciencedirect.com/science/article/abs/pii/S1386142514018022
https://www.sciencedirect.com/science/article/abs/pii/S1386142514018022
https://www.smolecule.com/products/s522664?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S1386142514018022
https://www.sciencedirect.com/science/article/abs/pii/S1386142514018022
https://www.smolecule.com/products/s522664?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S1386142514018022
https://www.sciencedirect.com/science/article/abs/pii/S1386142514018022
https://www.smolecule.com/products/s522664?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S1386142514018022
https://www.sciencedirect.com/science/article/abs/pii/S1386142514018022
https://www.smolecule.com/products/s522664?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Parameter Performance Characteristics

Sandell's Sensitivity 0.0006 μg cm⁻²

Limit of Detection (LOD) 0.011 μg mL⁻¹

Limit of Quantification (LOQ) 0.037 μg mL⁻¹

Precision (RSD) 0.65 - 1.12%

Workflow Diagram of the Analytical Method

The following diagram illustrates the entire experimental workflow, from sample preparation to quantitative

analysis.
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Key Advantages and Considerations
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This kinetic spectrophotometric method provides a cost-effective and sensitive alternative for Carbaryl

determination [1]. The use of the CTAB surfactant enhances sensitivity, and the method has been

successfully applied to real water and grain samples with minimal interference [1].

For analysis, ensure all solutions and the water bath are equilibrated at 30°C before starting, and strictly

follow the specified order of reagent addition to maintain reaction consistency and reliability [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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